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Compound of Interest

Compound Name: N-Me-dl-leu-oh HCl

CAS No.: 2215857-49-9

Cat. No.: B3117198

Get Quote

To design an effective handling and disposal strategy, we must first understand the intrinsic

properties of the compound. The presence of the hydrochloride (HCl) salt dictates both its

solubility profile and its downstream environmental impact.

Table 1: Physicochemical Properties and Handling Impacts
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Property Value
Causality / Impact on
Laboratory Operations

CAS Number 2566-33-8
Ensures accurate
procurement and SDS
tracking[1].

Molecular Formula C₇H₁₅NO₂·HCl

Contains chlorine; mandates

segregation into halogenated

waste streams[2].

Molecular Weight 181.66 g/mol

Required for precise

stoichiometric calculations

during coupling reactions[1].

Physical State White to off-white powder

Prone to static scatter; requires

anti-static tools and fume hood

handling[2].

| Aqueous Behavior | Highly soluble, acidic | Dissociation releases H⁺ and Cl⁻, creating a

corrosive solution that requires neutralization prior to disposal. |

Experimental Workflow: Handling & Activation
In peptide synthesis, N-Me-dl-leu-oh HCl cannot be used directly; the amine must be liberated

from its hydrochloride salt. The following protocol outlines the standard operational workflow,

explaining the causality behind each step to ensure technical accuracy and safety.

Protocol: Preparation of N-Me-dl-leu-oh HCl for Solid-Phase Peptide Synthesis (SPPS)

Thermal Equilibration: Allow the sealed reagent vial to reach room temperature within a

desiccator before opening.

Causality: The hydrochloride salt is hygroscopic. Opening a cold vial causes ambient

moisture condensation, which degrades the reagent and skews stoichiometric weighing.

Static-Controlled Weighing: Weigh the required mass using an anti-static weigh boat inside a

certified ductless fume enclosure.
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Causality: Fine amino acid powders are prone to static dispersion. Controlling static

ensures accurate dosing and prevents occupational inhalation exposure.

Dissolution & In Situ Neutralization: Transfer the powder to the reaction vessel and dissolve

in a polar aprotic solvent (e.g., N,N-Dimethylformamide). Immediately add 2.0 equivalents of

a non-nucleophilic base such as N,N-Diisopropylethylamine (DIEA).

Causality: The first equivalent of DIEA neutralizes the HCl salt, freeing the secondary

amine for the reaction. The second equivalent acts as the catalytic base for the

subsequent peptide coupling mechanism.

Coupling: Add the coupling reagent (e.g., HATU) and proceed with the standard SPPS

workflow.

Proper Disposal Procedures
Because N-Me-dl-leu-oh HCl contains a halogen (chlorine), it falls under strict environmental

regulations. Direct drain disposal is strictly prohibited, as it can compromise plumbing integrity

and violate EPA pH and halogen discharge limits.

Solid Waste Disposal
Unused powder, contaminated weigh boats, spatulas, and empty reagent vials must not be

placed in standard municipal trash.

Procedure: Collect all solid materials in a puncture-resistant container explicitly labeled as

"Halogenated Solid Waste."

Aqueous Waste Disposal
When the compound is dissolved in water (e.g., during glassware washing or aqueous

extraction), the dissociation of the hydrochloride salt lowers the pH.

Procedure: Carefully neutralize the acidic aqueous solution using 1M NaOH until the pH

reaches 6.0–8.0. Once neutralized, transfer the liquid to a designated "Aqueous Hazardous

Waste" carboy.
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Causality: Neutralizing the waste prevents the degradation of polyethylene storage carboys

and mitigates the risk of dangerous exothermic reactions if mixed with other incompatible

aqueous wastes.

Organic Waste Disposal
Reaction filtrates containing organic solvents (like DMF), DIEA, and unreacted N-Me-dl-leu-oh
HCl must be segregated from standard organic waste.

Procedure: Collect the filtrate in a container labeled "Halogenated Organic Waste."[3]

Causality: Mixing halogenated and non-halogenated organic waste drastically increases

disposal costs and complicates the incineration process.

Final Destruction: The Role of the Scrubber
Waste management contractors must route halogenated waste to specialized incineration

facilities. The preferred method of destruction is a [4].

Causality: Combusting chlorinated organic compounds generates highly toxic and corrosive

hydrogen chloride (HCl) gas. The incinerator must be equipped with an alkaline scrubber

system (often utilizing wet air oxidation or a basic fluidized bed) to neutralize the acid gas

into benign salts before atmospheric release[3][4].

Disposal Decision Workflow
The following logic diagram provides an immediate, visual decision-making matrix for

laboratory personnel handling different waste streams of this compound.
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Caption: Decision workflow for the safe segregation and disposal of N-Me-dl-leu-oh HCl waste

streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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